h1-7(Histone h1 phosphorylation site),pka substrate
Catalog No.
S14350382
CAS No.
M.F
C31H58N14O9
M. Wt
770.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
h1-7(Histone h1 phosphorylation site),pka substrate
IUPAC Name
(2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]pyrrolidine-2-carboxylic acid
Molecular Formula
C31H58N14O9
Molecular Weight
770.9 g/mol
InChI
InChI=1S/C31H58N14O9/c1-17(24(48)44-21(16-46)26(50)40-15-23(47)45-14-6-10-22(45)29(53)54)41-27(51)19(8-2-3-11-32)43-28(52)20(9-5-13-39-31(36)37)42-25(49)18(33)7-4-12-38-30(34)35/h17-22,46H,2-16,32-33H2,1H3,(H,40,50)(H,41,51)(H,42,49)(H,43,52)(H,44,48)(H,53,54)(H4,34,35,38)(H4,36,37,39)/t17-,18-,19-,20-,21-,22-/m0/s1
InChI Key
QUDAEJXIMBXKMG-WLNPFYQQSA-N
Canonical SMILES
CC(C(=O)NC(CO)C(=O)NCC(=O)N1CCCC1C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)N
Isomeric SMILES
C[C@@H](C(=O)N[C@@H](CO)C(=O)NCC(=O)N1CCC[C@H]1C(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CCCN=C(N)N)N
XLogP3
-8.3
Hydrogen Bond Acceptor Count
13
Hydrogen Bond Donor Count
13
Exact Mass
770.45111948 g/mol
Monoisotopic Mass
770.45111948 g/mol
Heavy Atom Count
54
Dates
Modify: 2024-08-10
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